6-Chloro-3-methyl[1,2,4]triazolo[4,3-b]pyridazine
Overview
Description
6-Chloro-3-methyl[1,2,4]triazolo[4,3-b]pyridazine (6-Cl-3-Me-TTP) is an organic compound that belongs to the pyridazine family of heterocyclic compounds. It has a unique chemical structure, which is composed of two fused six-membered rings and one five-membered ring. 6-Cl-3-Me-TTP has a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial activities. Its chemical structure has also been studied for its potential to be used in the synthesis of other compounds.
Scientific Research Applications
Synthesis and Structural Characterization
Pyridazine derivatives, including 6-Chloro-3-methyl[1,2,4]triazolo[4,3-b]pyridazine, have been synthesized and characterized for their biological properties. These compounds have been studied for their anti-tumor and anti-inflammatory activities. Their synthesis involves specific chemical reactions and crystallization in different crystal systems. Advanced techniques like NMR, IR, mass spectral studies, and X-ray diffraction have been employed for their characterization. Density Functional Theory (DFT) calculations aid in comparing theoretical and experimental results and understanding molecular interactions and quantum chemical parameters (Sallam et al., 2021).
Biological and Pharmaceutical Significance
In the field of medicinal chemistry, heterocyclic compounds like this compound display significant pharmaceutical importance. Their synthesis is often achieved through complex chemical processes and the products are elucidated using spectroscopic techniques. The investigation of their molecular structure, including HOMO-LUMO energy gap and global reactivity descriptors, provides insights into their biological activity. These compounds have shown potential in lowering blood pressure without affecting the heart rate, making them candidates for antihypertensive agents (Sallam et al., 2021).
Applications in Agriculture
Pyridazine derivatives have found applications in agriculture as well. They are used as molluscicides, anti-feedants, insecticides, herbicides, and plant growth regulators. Molecular docking studies have been conducted to understand their effectiveness against various agricultural pathogens, like the fungus Fusarium oxysporum. These studies involve synthesizing the compounds, confirming their structures, and analyzing their intermolecular hydrogen bonds and energy frameworks (Sallam et al., 2022).
Mechanism of Action
Properties
IUPAC Name |
6-chloro-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c1-4-8-9-6-3-2-5(7)10-11(4)6/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHLQOVMOYMLRHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1N=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20358717 | |
Record name | 6-chloro-3-methyl[1,2,4]triazolo[4,3-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20358717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7197-01-5 | |
Record name | 6-chloro-3-methyl[1,2,4]triazolo[4,3-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20358717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloro-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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